Cas no 775-54-2 (2(1H)-Naphthalenone, octahydro-1,1,4a-trimethyl-, trans-)

• Product Name: 2(1H)-Naphthalenone, octahydro-1,1,4a-trimethyl-, trans-
• CAS No: 775-54-2
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 535877
• PubChem ID: 10943384
• Update Time: 2025-04-19

2(1H)-Naphthalenone, octahydro-1,1,4a-trimethyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone, octahydro-1,1,4a-trimethyl-, trans-
• 1,1,10-Trimethyl-trans-decalone
• DTXSID50449223
• 775-54-2
• SCHEMBL21002353

• Inchi： 1S/C13H22O/c1-12(2)10-6-4-5-8-13(10,3)9-7-11(12)14/h10H,4-9H2,1-3H3/t10-,13-/m0/s1
• InChI Key： WJSIEYHAYZMOQJ-GWCFXTLKSA-N
• SMILES： O=C1CC[C@]2(C)CCCC[C@H]2C1(C)C

Computed Properties

• Exact Mass: 194.16716
• Monoisotopic Mass: 194.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones